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This in-depth technical guide provides a comprehensive overview of the principles and
procedures for defining ignitability in the context of hazardous waste classification.
Understanding these criteria is paramount for ensuring laboratory safety, maintaining regulatory
compliance, and implementing proper waste management protocols. This document details the
regulatory framework, experimental methodologies, and quantitative benchmarks used to
classify a waste as ignitable.

Regulatory Framework for Ignitability

Under the Resource Conservation and Recovery Act (RCRA), a solid waste is classified as
hazardous if it exhibits at least one of four characteristics: ignitability, corrosivity, reactivity, or
toxicity. The ignitability characteristic, designated by the EPA hazardous waste code D001,
identifies wastes that can readily catch fire and sustain combustion.[1][2] The criteria for
ignitability are defined based on the physical state of the waste: liquid, solid, compressed gas,
or oxidizer.[3]

Classification of Ignitable Hazardous Waste

The determination of whether a waste is a DO01 hazardous waste depends on its physical
properties and adherence to specific testable criteria.[3][4]

Liquid Wastes
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A liquid waste is considered ignitable if it has a flash point less than 60°C (140°F).[1][4][5] The
flash point is the lowest temperature at which a liquid gives off enough vapor to ignite in the
presence of an ignition source.[6][7]

There is an important exclusion to this rule: aqueous solutions containing less than 24%
alcohol by volume are not classified as ignitable hazardous waste.[2][8][9]

Non-Liquid Wastes (Solids)

A non-liquid waste is classified as ignitable if it is capable, under standard temperature and
pressure, of causing fire through friction, absorption of moisture, or spontaneous chemical
changes and, when ignited, burns so vigorously and persistently that it creates a hazard.[2][5]
While there is no single required test method for this determination, EPA Method 1030 provides
a framework for evaluating the ignitability of solids.[10][11]

Ignitable Compressed Gases

A waste is an ignitable compressed gas if it meets the definition of a flammable gas as per the
U.S. Department of Transportation (DOT) regulations (49 CFR 173.115).[6] This includes gases
that, at 20°C and a standard pressure of 101.3 kPa:

o Are ignitable when in a mixture of 13 percent or less by volume with air.

e Have a flammable range with air of at least 12 percentage points.

Oxidizers

An oxidizing waste is classified as ignitable because it can readily supply oxygen to a fire,
thereby intensifying the combustion process.[4] These are defined by the U.S. DOT in 49 CFR
173.127.[11]

Quantitative Data for Ignitability Classification

The following tables summarize the key quantitative criteria for classifying a waste as ignitable.

Table 1: Ignitability Criteria for Liquid Wastes
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Parameter Regulatory Threshold
Flash Point < 60°C (140°F)
Alcohol Content Exemption Aqueous solution with < 24% alcohol by volume

Table 2: Ignitability Criteria for Non-Liquid Wastes (based on EPA Method 1030)

Test Criteria for Positive Result

Combustion propagates 200 mm within a

Preliminary Screening ified ti
specified time

Burning Rate Test Burning rate of > 2.2 mm/sec

Table 3: Ignitability Criteria for Compressed Gases

Parameter Regulatory Threshold
Ignitable Mixture with Air < 13% by volume
Flammable Range with Air > 12 percentage points

Experimental Protocols

Detailed methodologies for key experiments are crucial for accurate and reproducible

ignitability determinations.

Flash Point Determination for Liquids

Two primary methods are used for determining the flash point of liquid wastes: the Pensky-
Martens Closed-Cup method and the Setaflash Closed-Cup method.[1][12]

4.1.1 EPA SW-846 Method 1010B / ASTM D93: Pensky-Martens Closed-Cup Tester

This method is suitable for a range of liquid wastes, including those with suspended solids or a

tendency to form a surface film.[13]
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e Apparatus: Pensky-Martens closed-cup flash tester.
e Procedure A (for distillate fuels and other homogeneous liquids):
o Fill the test cup with the sample to the mark.
o Place the lid on the cup and place the assembly in the heating apparatus.
o Begin stirring at a rate of 90 to 120 rpm.
o Heat the sample at a rate of 5°C to 6°C per minute.

o Apply the test flame at specified temperature intervals. The stirring is stopped during the
flame application.

o The flash point is the lowest temperature at which the application of the test flame causes
the vapor above the sample to ignite.[3]

o Procedure B (for viscous materials, liquids with suspended solids, or those that form a
surface film):

o Follow the general procedure for Procedure A.
o Stir at a rate of 250 + 10 rpm.
o Heat at a rate of 1°C to 1.6°C per minute.
4.1.2 EPA SW-846 Method 1020C / ASTM D3278: Setaflash Closed-Cup Tester
This method is applicable to paints, enamels, lacquers, varnishes, and related products.[4]
o Apparatus: Setaflash closed-cup tester.
e Procedure:
o Introduce a 2 mL sample into the test cup.

o Set the test temperature.
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o After a 1-minute equilibration period, apply the test flame.

o Observe for a flash. The test can be run in a "flash/no flash" mode at a specific
temperature or to determine the finite flash point by testing at increasing temperature
intervals.[6]

Ignitability of Solids: EPA SW-846 Method 1030

This method provides a means to assess if a solid waste burns vigorously and persistently.[10]
e Apparatus: Fume hood, ceramic tile, Bunsen burner, stopwatch.
e Preliminary Screening Test:

o Form an unbroken strip of the waste material 250 mm long, 20 mm wide, and 10 mm high
on a ceramic tile.

o Apply the flame from a Bunsen burner to one end of the strip for up to 2 minutes (for non-
metals) or 5 minutes (for metals).

o If the combustion propagates 200 mm within the specified time, the material is subjected
to the burning rate test.[5]

e Burning Rate Test:

o Prepare the sample as in the preliminary test, with marks at 80 mm and 180 mm from the
start.

o Ignite the sample.

o Start the stopwatch when the combustion reaches the 80 mm mark and stop it when it
reaches the 180 mm mark.

o Calculate the burning rate. A rate greater than 2.2 mm/sec indicates a positive result.[5]

Logical Workflow for Ignitability Classification
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The following diagram illustrates the decision-making process for classifying a waste based on
the ignitability characteristic.

Start: Waste Sample

Is the waste a non-fiquid (solid)?

Perform Flash Point Test
(e.9., EPA 10108 or 1020C)

Is the waste a compressed gas?

Capable of causing fire through frction,
moisture absorption, or spontaneous change
AND burns vigorously and persistently?

Meets DOT criteria for
ignitable compressed gas?

luncertain

Flash Point < 60°C (140°F)? Is the waste an oxidizer?

Yes
Is it an aqueous solution with o
< 24% alcohol by volume?
No

Notan Ignitable Liquid

Optional: Perform EPA Method 1030
(Ignitabilty of Solids)

Bum Rate > 2.2 mmisec?

Not an Ignitable Solid

Yes
Meets DOT criteria for an oxidizer?
Yes

Classify as D001
(Oxidizer)

Clas 01 Classify as D001
(Ignitable Liquid) (Ignitable Solid)
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Click to download full resolution via product page

Caption: Decision workflow for classifying hazardous waste based on the ignitability
characteristic (D001).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ASTM D93 - eralytics [eralytics.com]

.ASTM D3278 (Flash Point by Small Scale Closed-Cup Apparatus) — SPL [spllabs.com]
. dam.assets.ohio.gov [dam.assets.ohio.gov]

. delltech.com [delltech.com]

. epa.gov [epa.gov]

. kelid1.ir [kelidZ1.ir]

. scribd.com [scribd.com]

. epa.gov [epa.gov]

°
(o] [00] ~ » ol EEN w N =

. SW-846 Test Method 1030: Ignitability of Solids | Hazardous Waste Test Methods / SW-
846 | US EPA [19january2017snapshot.epa.gov]

e 10. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog
[blog.ansi.org]

e 11. settek.com [settek.com]
e 12. epa.gov [epa.gov]
e 13. youtube.com [youtube.com]

 To cite this document: BenchChem. [A Technical Guide to Defining Ignitability for Hazardous
Waste Classification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175610#defining-ignitability-for-hazardous-waste-
classification]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1175610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1175610?utm_src=pdf-body
https://www.benchchem.com/product/b1175610?utm_src=pdf-custom-synthesis
https://eralytics.com/standards/astm-d93/
https://spllabs.com/fuels-lubricants-tests/astm-d3278-flash-point-by-small-scale-closed-cup-apparatus/
https://dam.assets.ohio.gov/raw/upload/epa.ohio.gov/Portals/30/RCRA/docs/Checklist%2013%20-%20Ignitibility%20Data%20Validation.docx
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://www.epa.gov/sites/default/files/2015-12/documents/1030.pdf
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3278.PDF
https://www.scribd.com/document/943808689/ASTM-D93-Method-for-determining-the-flash-point
https://www.epa.gov/hw-sw846/sw-846-test-method-1030-ignitability-solids
https://19january2017snapshot.epa.gov/hw-sw846/sw-846-test-method-1030-ignitability-solids_.html
https://19january2017snapshot.epa.gov/hw-sw846/sw-846-test-method-1030-ignitability-solids_.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://settek.com/wp-content/uploads/2023/11/EPA-Method-1030.pdf
https://www.epa.gov/hw-sw846/sw-846-test-method-1010b-test-methods-flash-point-pensky-martens-closed-cup-tester
https://www.youtube.com/watch?v=ABE0Yj3VBXI
https://www.benchchem.com/product/b1175610#defining-ignitability-for-hazardous-waste-classification
https://www.benchchem.com/product/b1175610#defining-ignitability-for-hazardous-waste-classification
https://www.benchchem.com/product/b1175610#defining-ignitability-for-hazardous-waste-classification
https://www.benchchem.com/product/b1175610#defining-ignitability-for-hazardous-waste-classification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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